Cas no 220285-28-9 (3-(2-Ethoxyphenyl)propanoic acid)

3-(2-Ethoxyphenyl)propanoic acid Properties

Names and Identifiers

• 3-(2-Ethoxyphenyl)propanoic acid
• 3-(2-Ethoxyphenyl)propionic acid
• Benzenepropanoic acid, 2-ethoxy-
• 2-Ethoxybenzenepropanoic acid
• 3-(2-Aethoxy-phenyl)-propionsaeure
• 3-(2-ethoxy-phenyl)-propionic acid
• AC1Q35M3
• Aethylaether-hydro-o-cumarsaeure
• Maybridge4_000797
• SBB017732
• SureCN1208625
• DTXSID50372683
• AKOS000118450
• HMS1523E05
• IDI1_031379
• Z89270870
• MFCD00016549
• Benzenepropanoic acid,2-ethoxy-
• 220285-28-9
• 3-(2-Ethoxyphenyl)propanoicacid
• F9995-0944
• SCHEMBL1208625
• F52925
• EN300-13002
• J-014433
• DB-365404
• +Expand

• MDL： MFCD00016549
• InChIKey： IBGXZMNEERGARC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-2-14-10-6-4-3-5-9(10)7-8-11(12)13/h3-6H,2,7-8H2,1H3,(H,12,13)
• SMILES： CCOC1=CC=CC=C1CCC(=O)O

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.094
• Heavy Atom Count: 14
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53
• Boiling Point: 319.1±17.0 ºC (760 Torr),
• Melting Point: 77-82℃
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 121.9±14.4 ºC,
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• Density: 1.116±0.06 g/cm3 (20 ºC 760 Torr),